Spiraeoside
Spiraeoside
Quercetin 4'-glucoside, also known as spiraeoside or spiraein, belongs to the class of organic compounds known as flavonoid o-glycosides. Flavonoid O-glycosides are compounds containing a carbohydrate moiety which is O-glycosidically linked to the 2-phenylchromen-4-one flavonoid backbone. Quercetin 4'-glucoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, quercetin 4'-glucoside is primarily located in the cytoplasm. Quercetin 4'-glucoside can be biosynthesized from beta-D-glucose. Outside of the human body, quercetin 4'-glucoside can be found in garden onion, garden onion (var. ), shallot, and sweet cherry. This makes quercetin 4'-glucoside a potential biomarker for the consumption of these food products.
Quercetin 4'-O-beta-D-glucopyranoside is a quercetin O-glucoside that is quercetin with a beta-D-glucosyl residue attached at position 4'. It has a role as a plant metabolite, an antioxidant and an antineoplastic agent. It is a beta-D-glucoside, a monosaccharide derivative, a quercetin O-glucoside, a tetrahydroxyflavone and a member of flavonols. It derives from a beta-D-glucose.
Quercetin 4'-O-beta-D-glucopyranoside is a quercetin O-glucoside that is quercetin with a beta-D-glucosyl residue attached at position 4'. It has a role as a plant metabolite, an antioxidant and an antineoplastic agent. It is a beta-D-glucoside, a monosaccharide derivative, a quercetin O-glucoside, a tetrahydroxyflavone and a member of flavonols. It derives from a beta-D-glucose.
Brand Name:
Vulcanchem
CAS No.:
20229-56-5
VCID:
VC0190383
InChI:
InChI=1S/C21H20O12/c22-6-13-15(26)17(28)19(30)21(33-13)32-11-2-1-7(3-9(11)24)20-18(29)16(27)14-10(25)4-8(23)5-12(14)31-20/h1-5,13,15,17,19,21-26,28-30H,6H2/t13-,15-,17+,19-,21-/m1/s1
SMILES:
Molecular Formula:
C21H20O12
Molecular Weight:
464.4 g/mol
Spiraeoside
CAS No.: 20229-56-5
Natural Products
VCID: VC0190383
Molecular Formula: C21H20O12
Molecular Weight: 464.4 g/mol
| CAS No. | 20229-56-5 |
|---|---|
| Product Name | Spiraeoside |
| Molecular Formula | C21H20O12 |
| Molecular Weight | 464.4 g/mol |
| IUPAC Name | 3,5,7-trihydroxy-2-[3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one |
| Standard InChI | InChI=1S/C21H20O12/c22-6-13-15(26)17(28)19(30)21(33-13)32-11-2-1-7(3-9(11)24)20-18(29)16(27)14-10(25)4-8(23)5-12(14)31-20/h1-5,13,15,17,19,21-26,28-30H,6H2/t13-,15-,17+,19-,21-/m1/s1 |
| Standard InChIKey | OIUBYZLTFSLSBY-HMGRVEAOSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)O)OC4C(C(C(C(O4)CO)O)O)O |
| Melting Point | 240-241°C |
| Physical Description | Solid |
| Description | Quercetin 4'-glucoside, also known as spiraeoside or spiraein, belongs to the class of organic compounds known as flavonoid o-glycosides. Flavonoid O-glycosides are compounds containing a carbohydrate moiety which is O-glycosidically linked to the 2-phenylchromen-4-one flavonoid backbone. Quercetin 4'-glucoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, quercetin 4'-glucoside is primarily located in the cytoplasm. Quercetin 4'-glucoside can be biosynthesized from beta-D-glucose. Outside of the human body, quercetin 4'-glucoside can be found in garden onion, garden onion (var. ), shallot, and sweet cherry. This makes quercetin 4'-glucoside a potential biomarker for the consumption of these food products. Quercetin 4'-O-beta-D-glucopyranoside is a quercetin O-glucoside that is quercetin with a beta-D-glucosyl residue attached at position 4'. It has a role as a plant metabolite, an antioxidant and an antineoplastic agent. It is a beta-D-glucoside, a monosaccharide derivative, a quercetin O-glucoside, a tetrahydroxyflavone and a member of flavonols. It derives from a beta-D-glucose. |
| Synonyms | quercetin-4'-glucoside spiraeoside |
| PubChem Compound | 5320844 |
| Last Modified | Nov 11 2021 |
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